Cas no 99500-35-3 (Ethyl 2-chloro-4-methylbenzoate)

• Product Name: Ethyl 2-chloro-4-methylbenzoate
• CAS No: 99500-35-3
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 1093163
• PubChem ID: 14459377
• Update Time: 2025-05-20

Ethyl 2-chloro-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-4-methylbenzoate
• Ethyl2-chloro-4-methylbenzoate
• MFCD16250088
• SOAVDJBEPVQOMX-UHFFFAOYSA-N
• CS-0199498
• E78690
• 99500-35-3
• DTXSID501033392
• SCHEMBL9827284
• Benzoic acid, 2-chloro-4-methyl-, ethyl ester
• BS-49968

• Inchi： 1S/C10H11ClO2/c1-3-13-10(12)8-5-4-7(2)6-9(8)11/h4-6H,3H2,1-2H3
• InChI Key： SOAVDJBEPVQOMX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C(=O)OCC

Computed Properties

• Exact Mass: 198.0447573g/mol
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Additional information on Ethyl 2-chloro-4-methylbenzoate

Ethyl 2-chloro-4-methylbenzoate (CAS No. 99500-35-3): Properties, Applications, and Market Insights

Ethyl 2-chloro-4-methylbenzoate (CAS No. 99500-35-3) is a specialized organic compound widely used in pharmaceutical intermediates, agrochemicals, and fragrance synthesis. This ester derivative of benzoic acid is gaining attention due to its versatile applications and unique chemical properties. With the increasing demand for fine chemicals in research and industrial processes, understanding this compound's characteristics is essential for chemists and manufacturers alike.

The molecular structure of ethyl 2-chloro-4-methylbenzoate features a chloro group at the 2-position and a methyl group at the 4-position of the benzene ring, esterified with ethanol. This specific arrangement contributes to its chemical stability and reactivity profile, making it valuable for various synthetic pathways. Recent studies highlight its potential as a building block in drug discovery, particularly in developing novel anti-inflammatory and antimicrobial agents.

In the pharmaceutical industry, 2-chloro-4-methylbenzoic acid ethyl ester serves as a crucial intermediate for synthesizing active pharmaceutical ingredients (APIs). Its structural motifs are frequently incorporated into more complex molecules targeting specific biological pathways. Researchers are particularly interested in its potential applications in developing new small-molecule therapeutics, especially with the growing focus on personalized medicine and targeted drug delivery systems.

The agrochemical sector utilizes ethyl 2-chloro-4-methylbenzoate in formulating certain plant protection products. Its derivatives show promise in developing new-generation pesticides with improved environmental profiles, addressing current concerns about sustainable agriculture and reduced ecological impact. This aligns with the global trend toward green chemistry and eco-friendly formulations in crop protection.

From a synthetic chemistry perspective, 99500-35-3 offers interesting possibilities for nucleophilic substitution reactions and cross-coupling transformations. Its reactivity pattern makes it suitable for palladium-catalyzed reactions, which are fundamental in modern organic synthesis. These characteristics have sparked interest among researchers working on metal-organic frameworks (MOFs) and catalysis, particularly in developing more efficient synthetic methodologies.

The global market for ethyl 2-chloro-4-methylbenzoate has shown steady growth, driven by increasing demand from the pharmaceutical and specialty chemicals sectors. Asia-Pacific regions, particularly China and India, are emerging as significant producers and consumers of this compound. Market analysts attribute this growth to expanding research and development activities and the continuous need for novel chemical entities in drug discovery programs.

Quality control and analytical characterization of 2-chloro-4-methylbenzoic acid ethyl ester typically involve advanced techniques such as GC-MS, HPLC, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. Recent advancements in analytical chemistry have enabled more precise quantification of impurities, addressing the industry's need for high-purity intermediates.

Storage and handling of ethyl 2-chloro-4-methylbenzoate require standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended during handling. The compound's stability under normal conditions makes it suitable for long-term storage when kept away from strong oxidizers and extreme temperatures.

Environmental considerations for 99500-35-3 include proper waste management and disposal according to local regulations. The compound's biodegradability and ecotoxicity profile are subjects of ongoing research, particularly in light of increasing environmental awareness and stricter chemical regulations worldwide. These studies contribute to the development of more sustainable synthetic routes and waste treatment methods.

Future research directions for ethyl 2-chloro-4-methylbenzoate may explore its potential in material science applications, particularly in polymer chemistry and specialty coatings. The compound's aromatic structure and functional groups offer possibilities for creating novel polymeric materials with specific properties. This aligns with current interests in smart materials and functional coatings for various industrial applications.

For researchers and manufacturers seeking high-quality ethyl 2-chloro-4-methylbenzoate, several reputable suppliers offer the compound in various quantities and purity grades. The selection process should consider factors such as purity specifications, batch-to-batch consistency, and regulatory compliance documentation. These considerations are particularly important for pharmaceutical applications where stringent quality standards apply.

In conclusion, ethyl 2-chloro-4-methylbenzoate (CAS No. 99500-35-3) represents an important chemical building block with diverse applications across multiple industries. Its unique structural features and reactivity continue to attract research interest, particularly in pharmaceutical development and specialty chemical synthesis. As chemical innovation progresses, this compound will likely find new applications in emerging fields of science and technology.